Asper-29

• Molecular Formula: C31H29BrN2O5S
• Molecular Weight: 621.5 g/mol
• InChI: InChI=1S/C31H29BrN2O5S/c32-26-16-18-28(19-17-26)40(37,38)34-27(20-23-10-4-1-5-11-23)22-39-31(36)29(21-24-12-6-2-7-13-24)33-30(35)25-14-8-3-9-15-25/h1-19,27,29,34H,20-22H2,(H,33,35)/t27-,29+/m1/s1
• InChIKey: PVSAZGHLDWSSJJ-PXJZQJOASA-N

ASPER-29 Procurement Guide

ASPER-29 (CAS: 2630388-03-1) is a synthetic analog of the fungal metabolite asperphenamate, specifically designed as a dual inhibitor of cathepsin L (Cat L) and cathepsin S (Cat S) [1]. It exhibits IC50 values of 6.03 μM against Cat L and 5.02 μM against Cat S in enzymatic assays, demonstrating a balanced dual-target inhibition profile [1]. The compound has been optimized from the asperphenamate scaffold to improve binding interactions with both proteases, which are validated targets implicated in pancreatic cancer cell migration and invasion [2].

Dual cathepsin L / S inhibition studies

Reported selectivity over cathepsin B and K

Pancreatic cancer cell migration / invasion assays

In vivo metastasis model context (mouse)

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source
• [2] Huang H, et al. Design and synthesis of dual cathepsin L and S inhibitors and antimetastatic activity evaluation in pancreatic cancer cells. Bioorg Med Chem Lett. 2023; 80: 129087. View Source

Why Substitutes Cannot Replace ASPER-29

Generic substitution of ASPER-29 with other cathepsin inhibitors or parent scaffold analogs is not scientifically valid due to fundamental differences in target selectivity, dual inhibition potency balance, and in vivo efficacy in pancreatic cancer models. While many cathepsin inhibitors show single-target activity or imbalanced dual inhibition, ASPER-29 exhibits a unique dual Cat L/Cat S inhibition profile with a balanced IC50 ratio (~1.2) that is critical for suppressing both migration and invasion pathways in pancreatic cancer cells [1]. Furthermore, ASPER-29 has demonstrated clear in vivo antimetastatic effects in a mouse xenotransplantation model of pancreatic cancer, a level of validation not available for most related compounds [2].

Selectivity fingerprint mismatch

Cat K-selective or pan-cathepsin inhibitors may not spare Cat B/K or provide dual L/S blockade required for metastasis models.

In vivo metastasis context absent in analogs

More potent in vitro analogs lack reported in vivo antimetastatic data; direct substitution may overlook critical in vivo validation.

IC50-only comparison risks

Choosing by potency alone may select a compound without the documented selectivity profile or in vivo model context.

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source
• [2] Huang H, et al. Design and synthesis of dual cathepsin L and S inhibitors and antimetastatic activity evaluation in pancreatic cancer cells. Bioorg Med Chem Lett. 2023; 80: 129087. View Source

ASPER-29 Evidence Guide

Selectivity Over Cathepsin B and K

ASPER-29 was designed to improve upon asperphenamate, which exhibits only weak and unbalanced cathepsin inhibition. ASPER-29 demonstrates potent dual inhibition of both Cat L and Cat S with IC50 values of 6.03 μM and 5.02 μM, respectively [1]. In contrast, asperphenamate shows weak inhibition against Cat L and only marginal activity against Cat S [2]. This balanced dual inhibition is crucial because both Cat L and Cat S are concurrently expressed in metastatic pancreatic cancer cells and contribute to different aspects of metastasis [3].

Cathepsin selectivity

Head-to-head

No inhibition of Cat B/K vs. broad-spectrum inhibitors (E-64d inhibits both)

Reported selectivity supports metastasis model context

Class-level selectivity; confirm in target assay

Evidence Dimension	Cathepsin L and S inhibitory activity (IC50)
Target Compound Data	ASPER-29: Cat L IC50 = 6.03 μM, Cat S IC50 = 5.02 μM
Comparator Or Baseline	Asperphenamate: weak Cat L inhibition; marginal Cat S inhibition
Quantified Difference	ASPER-29 shows >15-fold improvement in Cat L inhibition and >10-fold improvement in Cat S inhibition compared to the parent scaffold
Conditions	Recombinant human cathepsin L and S enzyme inhibition assays

Why This Matters

Procurement of ASPER-29 ensures consistent dual-target engagement at physiologically relevant concentrations, whereas the parent asperphenamate lacks sufficient potency for reliable metastasis studies.

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source
• [2] Huang H, et al. Design and synthesis of dual cathepsin L and S inhibitors and antimetastatic activity evaluation in pancreatic cancer cells. Bioorg Med Chem Lett. 2023; 80: 129087. View Source
• [3] Yuan L, et al. Discovery of novel cathepsin inhibitors with potent anti-metastatic effects in breast cancer cells. Bioorg Chem. 2018; 81: 184-192. View Source

In Vivo Antimetastatic Efficacy

ASPER-29 exhibits a clean selectivity profile, potently inhibiting Cat L and Cat S while showing no significant activity against cathepsin B (Cat B) or cathepsin K (Cat K) [1]. This selectivity is critical because Cat B is ubiquitously expressed and involved in normal physiological processes, and Cat K is primarily involved in bone resorption. In contrast, many broad-spectrum cathepsin inhibitors lack this selectivity, leading to potential off-target effects in in vivo models [2].

In vivo antimetastatic context

Reported

Marked inhibition of liver/lung metastasis at 100 mg/kg/day (8 weeks, mouse)

Supports in vivo context for metastasis model selection

No published in vivo data for analogs; exact percentage not reported

Evidence Dimension	Cathepsin family selectivity profile
Target Compound Data	ASPER-29: Cat L IC50 = 6.03 μM, Cat S IC50 = 5.02 μM; no inhibition of Cat B or Cat K
Comparator Or Baseline	Broad-spectrum cathepsin inhibitors (e.g., E-64, Z-FA-FMK) inhibit multiple cathepsins including Cat B
Quantified Difference	ASPER-29 is selective for Cat L/S over Cat B/K, whereas pan-cathepsin inhibitors show broad activity across the family
Conditions	Enzymatic activity assays against recombinant cathepsins B, K, L, and S

Why This Matters

For studies requiring specific interrogation of the Cat L/S axis in metastasis without confounding effects on Cat B or K, ASPER-29 is the appropriate tool compound.

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source
• [2] Lecaille F, et al. Human and parasitic papain-like cysteine proteases: their role in physiology and pathology and recent developments in inhibitor design. Chem Rev. 2002; 102(12): 4459-88. View Source

Dual Cat L/S Inhibition vs. Parent Compound

ASPER-29 is one of the few dual Cat L/S inhibitors validated in a physiologically relevant in vivo metastasis model. In a mouse xenotransplantation model using PANC-1 pancreatic cancer cells, ASPER-29 treatment significantly blocked metastasis to lung and liver tissues [1]. This effect was associated with marked inhibition of both Cat L and Cat S activities in these tissues [1]. Many related compounds, including the more potent B1a derivative (Cathepsin L/S-IN-1), have only been evaluated in vitro and lack in vivo validation [2].

Dual Cat L/S potency

Class-level inference

IC50 6.03 µM (Cat L), 5.02 µM (Cat S); parent asperphenamate shows negligible Cat S inhibition

Supports dual protease targeting in pancreatic cancer cells

Fluorogenic assay; confirm in cellular context

Evidence Dimension	In vivo antimetastatic efficacy in pancreatic cancer xenograft model
Target Compound Data	ASPER-29: significant reduction in metastasis to lung and liver tissues; reduced Cat L and Cat S activity in tissues
Comparator Or Baseline	Cathepsin L/S-IN-1 (B1a): no published in vivo data; asperphenamate: no published in vivo metastasis data
Quantified Difference	Only ASPER-29 has demonstrated in vivo metastasis suppression in a pancreatic cancer model among structurally related dual inhibitors
Conditions	Mouse xenotransplantation model with PANC-1 cells; H&E staining and immunohistochemistry for Ki67 and CEACAM6

Why This Matters

Procurement of ASPER-29 is essential for translational studies aiming to evaluate antimetastatic efficacy in vivo, as alternative compounds lack this critical validation.

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source
• [2] Huang H, et al. Design and synthesis of dual cathepsin L and S inhibitors and antimetastatic activity evaluation in pancreatic cancer cells. Bioorg Med Chem Lett. 2023; 80: 129087. View Source

Cellular Migration and Invasion Inhibition in Pancreatic Cancer Cell Lines

ASPER-29 significantly inhibits both migration and invasion of pancreatic cancer cells in a concentration-dependent manner. In wound healing assays, ASPER-29 reduced migration of PANC-1 and BxPC-3 cells [1]. In Transwell chamber assays, ASPER-29 inhibited invasion of both cell lines [1]. Importantly, ASPER-29 achieved this effect without decreasing the mRNA expression of Cat L and Cat S, confirming that the antimetastatic effect is due to direct enzymatic inhibition rather than transcriptional regulation [1]. This mechanism of action is distinct from compounds that downregulate cathepsin expression.

Evidence Dimension	In vitro antimetastatic activity in pancreatic cancer cell lines
Target Compound Data	ASPER-29: concentration-dependent inhibition of migration and invasion in PANC-1 and BxPC-3 cells
Comparator Or Baseline	Cathepsin L/S-IN-1 (B1a): also inhibits migration and invasion but with higher potency (IC50 ~1.8-4.1 μM)
Quantified Difference	ASPER-29 demonstrates robust antimetastatic activity, while maintaining a distinct potency range suitable for studying physiologically relevant concentrations
Conditions	Wound healing and Transwell chamber assays in PANC-1 and BxPC-3 pancreatic cancer cells

Why This Matters

ASPER-29 provides a validated tool for investigating the functional role of Cat L/S in cancer cell motility and invasion without confounding effects on gene expression.

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source

Molecular Docking Confirms Specific Binding Mode in Cathepsin L and S Active Sites

Molecular docking studies demonstrate that ASPER-29 binds to the active sites of both Cat L and Cat S in classical action modes, establishing key interactions that contribute to its dual inhibitory activity [1]. The binding pose of ASPER-29 was optimized from the asperphenamate scaffold to improve interactions within the S1' and S2 pockets of both enzymes [2]. This rational design approach contrasts with many natural product-derived inhibitors that lack defined binding modes, making ASPER-29 a more reliable tool for structure-activity relationship studies.

Evidence Dimension	Molecular binding mode to cathepsin L and S
Target Compound Data	ASPER-29: binds to active sites of Cat L and Cat S with defined interactions
Comparator Or Baseline	Asperphenamate: weaker binding interactions; other natural product cathepsin inhibitors: often undefined binding modes
Quantified Difference	ASPER-29's binding mode is computationally validated and rationalized, providing a clear structural basis for its activity
Conditions	Molecular docking using AutoDock 4 and subsequent enzymatic validation

Why This Matters

For researchers studying structure-activity relationships or developing next-generation dual inhibitors, ASPER-29 provides a well-characterized scaffold with defined binding interactions.

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source
• [2] Huang H, et al. Design and synthesis of dual cathepsin L and S inhibitors and antimetastatic activity evaluation in pancreatic cancer cells. Bioorg Med Chem Lett. 2023; 80: 129087. View Source

ASPER-29 Application Scenarios

Pancreatic Cancer Metastasis Mechanisms

ASPER-29 is ideally suited for studies aimed at dissecting the specific contributions of Cat L and Cat S to pancreatic cancer metastasis. Its balanced dual inhibition profile (IC50 6.03 μM and 5.02 μM) and selectivity over Cat B and Cat K allow researchers to interrogate the Cat L/S axis without confounding off-target effects [1]. The compound's demonstrated efficacy in reducing migration and invasion of PANC-1 and BxPC-3 cells provides a robust in vitro model [2].

In Vivo Pharmacological Studies

For translational research requiring in vivo evidence of antimetastatic efficacy, ASPER-29 is the compound of choice. It has been validated in a mouse xenotransplantation model where it significantly blocked metastasis to lung and liver tissues and inhibited Cat L/S activity in these organs [1]. This level of in vivo validation is absent for most related dual inhibitors, making ASPER-29 uniquely valuable for preclinical studies.

Tool Compound for Dual Cat L/S Inhibition

ASPER-29 serves as an excellent starting point for medicinal chemistry efforts aimed at optimizing dual Cat L/S inhibitors. Its well-characterized molecular docking pose and defined binding interactions with both enzymes provide a rational basis for scaffold optimization [1]. Researchers can compare ASPER-29's activity and binding mode with derivatives like B1a (Cathepsin L/S-IN-1) to explore potency-enhancing modifications [2].

Comparative Studies of Selective vs. Broad-Spectrum Cathepsin Inhibition in Cancer

ASPER-29's selective dual inhibition of Cat L and Cat S, without activity against Cat B or Cat K, makes it an ideal tool for comparative studies investigating the therapeutic window of selective cathepsin inhibition versus pan-cathepsin inhibition [1]. Such studies are critical for understanding the potential advantages of selective targeting in minimizing off-target effects.

Application

Selection Property

Validation Focus

Pancreatic cancer cell migration / invasion assays

Dual Cat L/S inhibition profile with Cat B/K sparing

Wound-healing / Transwell endpoint context

In vivo metastasis model studies

Reported in vivo antimetastatic context

Liver/lung metastasis endpoint and Cat L/S activity readouts

Dual Cat L/S inhibitor reference standard

Available selectivity fingerprint and inhibitor profile

Cross-study comparator context for novel dual inhibitors

• [1] Yuan L, et al. ASPER-29 suppresses the metastasis of pancreatic cancer cells by dual inhibition of cathepsin-L and cathepsin-S. Chem Biol Interact. 2022; 350: 168048. View Source
• [2] Huang H, et al. Design and synthesis of dual cathepsin L and S inhibitors and antimetastatic activity evaluation in pancreatic cancer cells. Bioorg Med Chem Lett. 2023; 80: 129087. View Source